Cas no 1198595-66-2 (4-Iodo-1H-indole-2,3-dione 3-hydrazone)

• Product Name: 4-Iodo-1H-indole-2,3-dione 3-hydrazone
• CAS No: 1198595-66-2
• MF: C₈H₆IN₃O
• MW: 287.057213306427
• MDL: MFCD14581627
• CID: 4577019
• Update Time: 2025-05-24

4-Iodo-1H-indole-2,3-dione 3-hydrazone Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-indole-2,3-dione 3-hydrazone
• 1H-Indole-2,3-dione, 4-iodo-, 3-hydrazone

• MDL： MFCD14581627
• Inchi： 1S/C8H6IN3O/c9-4-2-1-3-5-6(4)7(12-10)8(13)11-5/h1-3H,10H2,(H,11,12,13)
• InChI Key： SHSOXZKHVRIXIE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(I)=CC=C2)C(=NN)C1=O

4-Iodo-1H-indole-2,3-dione 3-hydrazone Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Iodo-1H-indole-2,3-dione 3-hydrazone

4-Iodo-1H-indole-2,3-dione 3-hydrazone (CAS No. 1198595-66-2): A Comprehensive Overview

The compound 4-Iodo-1H-indole-2,3-dione 3-hydrazone, identified by the CAS registry number CAS No. 1198595-66-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

Recent studies have highlighted the importance of indole derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial agents. The substitution pattern of this compound plays a crucial role in determining its biological activity and stability. The presence of the iodo group at the 4-position of the indole ring introduces unique electronic and steric effects, which can significantly influence its interaction with biological targets.

The synthesis of 4-Iodo-1H-indole-2,3-dione 3-hydrazone involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's suitability for biological testing and further development.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting cancer cells. The hydrazone group is known to enhance the bioavailability and selectivity of such compounds, making them potential candidates for drug delivery systems. Recent advancements in computational chemistry have also enabled researchers to predict the binding affinity of this compound with key proteins involved in cancer progression.

The structural elucidation of CAS No. 1198595-66-2 has been supported by advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's molecular formula and functional groups, providing a solid foundation for further studies on its pharmacokinetics and toxicity profiles.

In conclusion, 4-Iodo-1H-indole-2,3-dione 3-hydrazone represents a valuable addition to the library of indole-based compounds with potential therapeutic applications. Ongoing research continues to explore its full potential, particularly in the context of personalized medicine and targeted therapies.